Cas no 2227688-22-2 (rac-(1R,2R)-2-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227688-22-2
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 6480514
• PubChem ID: 165695824
• Update Time: 2025-10-28

rac-(1R,2R)-2-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid
• 2227688-22-2
• EN300-1767247

• Inchi： 1S/C10H9NO5/c12-9-2-1-5(3-8(9)11(15)16)6-4-7(6)10(13)14/h1-3,6-7,12H,4H2,(H,13,14)/t6-,7+/m0/s1
• InChI Key： ZQKJFLYZSQZNHY-NKWVEPMBSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC(=C(C=1)[N+](=O)[O-])O)=O

Computed Properties

• Exact Mass: 223.04807239g/mol
• Monoisotopic Mass: 223.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Additional information on rac-(1R,2R)-2-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2227688-22-2)

rac-(1R,2R)-2-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2227688-22-2) is a chiral compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopropane carboxylic acids and is characterized by its 4-hydroxy-3-nitrophenyl substituent, which imparts specific chemical and biological properties.

The rac-(1R,2R) configuration of this compound indicates that it is a racemic mixture of two enantiomers, each with a distinct spatial arrangement of atoms. The presence of chiral centers in the molecule can lead to different biological activities and interactions with biological targets, making it a valuable compound for further study and potential application in drug development.

Recent research has focused on the synthesis and characterization of rac-(1R,2R)-2-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid. A study published in the Journal of Organic Chemistry detailed an efficient synthetic route for this compound using a combination of transition-metal-catalyzed reactions and stereoselective transformations. The authors reported high yields and excellent enantioselectivity, which are crucial for the practical synthesis of chiral compounds in pharmaceutical research.

The 4-hydroxy-3-nitrophenyl substituent in rac-(1R,2R)-2-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid has been shown to exhibit significant biological activity. A study in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of this compound and found that it effectively inhibited the production of pro-inflammatory cytokines in vitro. The mechanism of action was attributed to the ability of the compound to modulate key signaling pathways involved in inflammation.

In addition to its anti-inflammatory properties, rac-(1R,2R)-2-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid has also shown promise as an antioxidant agent. Research published in the Free Radical Biology and Medicine demonstrated that this compound scavenged reactive oxygen species (ROS) effectively, thereby protecting cells from oxidative damage. This property makes it a potential candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The structural features of rac-(1R,2R)-2-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid also make it an interesting target for structural biology studies. X-ray crystallography has been used to determine the three-dimensional structure of this compound, providing insights into its conformational flexibility and potential binding modes with biological targets. These structural insights are crucial for rational drug design and optimization.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(1R,2R)-2-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid in various therapeutic applications. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. Further clinical studies are needed to fully assess its potential as a therapeutic agent.

In conclusion, rac-(1R,2R)-2-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2227688-22-2) is a multifaceted compound with a range of potential applications in medicinal chemistry. Its unique structural features, combined with its anti-inflammatory and antioxidant properties, make it a valuable candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge.